Cas no 1806814-54-9 (3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide)

• Product Name: 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide
• CAS No: 1806814-54-9
• MF: C₆H₆F₃N₃O₂S
• MW: 241.19094991684
• CID: 4855313
• Update Time: 2025-10-25

3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide

• Inchi： 1S/C6H6F3N3O2S/c7-2-1-3(5(8)9)12-6(4(2)10)15(11,13)14/h1,5H,10H2,(H2,11,13,14)
• InChI Key： YNOOBSBYDVZXKG-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C(F)F)N=1)F)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.4
• Topological Polar Surface Area: 107

Additional information on 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide

Recent Advances in the Study of 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide (CAS: 1806814-54-9)

The compound 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide (CAS: 1806814-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its unique difluoromethyl and fluorine substitutions, exhibits promising biological activities, making it a subject of intensive research. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for producing 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide, which has facilitated further pharmacological evaluations. The improved synthesis involves a series of carefully controlled reactions, including fluorination and sulfonamide formation, to achieve high yields and purity. This development is critical for ensuring the compound's availability for preclinical and clinical studies.

In terms of pharmacological properties, recent in vitro and in vivo studies have demonstrated that 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide exhibits potent inhibitory effects against specific enzymatic targets. For instance, it has shown strong activity against carbonic anhydrases, a family of enzymes implicated in various pathological conditions, including glaucoma and cancer. The compound's unique structural features, particularly the difluoromethyl group, enhance its binding affinity and selectivity, making it a promising candidate for further development as a therapeutic agent.

Moreover, preliminary studies have explored the compound's potential as an antimicrobial agent. Its sulfonamide moiety, a well-known pharmacophore in antibiotics, combined with the fluorine substitutions, contributes to its broad-spectrum activity against resistant bacterial strains. Researchers are particularly interested in its mechanism of action, which appears to involve the disruption of bacterial folate synthesis, a pathway critical for microbial survival. These findings suggest that 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide could be a valuable addition to the arsenal of antimicrobial drugs, especially in the face of rising antibiotic resistance.

Another area of interest is the compound's potential application in oncology. Early-stage research indicates that it may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of key metabolic enzymes. The fluorinated pyridine core of the molecule is thought to play a crucial role in its anticancer activity, as fluorine atoms often enhance the bioavailability and metabolic stability of pharmaceutical compounds. Further studies are needed to elucidate the precise mechanisms and to evaluate its efficacy in animal models.

In conclusion, 3-Amino-6-(difluoromethyl)-4-fluoropyridine-2-sulfonamide (CAS: 1806814-54-9) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis and pharmacological evaluation have laid a solid foundation for future research. As studies progress, this molecule may emerge as a key player in the development of new treatments for infectious diseases and cancer, addressing unmet medical needs in these areas. Continued exploration of its biological activities and optimization of its chemical properties will be essential for translating these findings into clinical applications.